5-bromo-N-(2-chlorophenyl)-2-methylbenzenesulfonamide

• IUPAC Name: 5-bromo-N-(2-chlorophenyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C13H11BrClNO2S/c1-9-6-7-10(14)8-13(9)19(17,18)16-12-5-3-2-4-11(12)15/h2-8,16H,1H3
• InChI Key: SNHSLDPIPWQKBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)S(=O)(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C13H11BrClNO2S
• Molecular Weight: 360.65 g/mol

Description

5-bromo-N-(2-chlorophenyl)-2-methylbenzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. It is an organic compound that is also known as BAY 11-7082. This compound has been found to have anti-inflammatory and anti-tumor properties, making it a promising candidate for drug development.

Mechanism of Action

BAY 11-7082 inhibits the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to the accumulation of IκBα in the cytoplasm, which in turn prevents the translocation of NF-κB to the nucleus and its subsequent activation. By inhibiting NF-κB activity, BAY 11-7082 suppresses the expression of various genes involved in inflammation and cancer development.
Biochemical and physiological effects:
BAY 11-7082 has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the proliferation of various cancer cell lines, including breast, colon, and prostate cancer cells. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. BAY 11-7082 has also been found to reduce the production of reactive oxygen species, which can cause oxidative damage to cells and contribute to various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of BAY 11-7082 is its potential as a therapeutic agent for various inflammatory diseases and cancers. However, there are also some limitations to its use in lab experiments. For example, BAY 11-7082 can be toxic to cells at high concentrations, which can affect the results of experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on BAY 11-7082. One area of interest is the development of more potent and selective inhibitors of NF-κB that can be used as therapeutic agents. Additionally, researchers are interested in exploring the potential of BAY 11-7082 as a treatment for other diseases, such as neurodegenerative disorders and viral infections. Further studies are also needed to fully understand the mechanism of action of BAY 11-7082 and its potential side effects.

Synthesis Methods

The synthesis of BAY 11-7082 involves the reaction of 2-chloro-N-(2-chlorophenyl)benzenesulfonamide with 5-bromo-2-methylbenzene-1-sulfonyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

BAY 11-7082 has been extensively studied for its potential therapeutic applications. It has been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer development. This compound has been shown to effectively suppress the production of inflammatory cytokines and chemokines, making it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.